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Abstract

Erythromycin Ethylsuccinate is a macrolide antibiotic, an ester of erythromycin, widely
utilized for the treatment of various bacterial infections.[1] This technical guide provides a
comprehensive overview of its molecular structure, key chemical properties, and the
experimental methodologies used for its characterization. Detailed information is presented to
support research, development, and quality control activities related to this important
pharmaceutical compound.

Molecular Structure

Erythromycin Ethylsuccinate is chemically designated as the 2'-(ethyl succinate) ester of
erythromycin A.[2] The core structure consists of a 14-membered lactone ring characteristic of
macrolide antibiotics, to which two sugar moieties, desosamine and cladinose, are attached.
The ethyl succinate group is esterified to the 2'-hydroxyl group of the desosamine sugatr.[3]
This modification enhances the acid stability of the compound, improving its oral bioavailability.

[3]

The IUPAC name for the main component, erythromycin A 2"-(ethyl succinate), is
(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-
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hexopyranosyl)oxy]-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-6-[[3,4,6-trideoxy-3-
(dimethylamino)-2-O-(4-ethoxy-4-oxobutanoyl)-f3-D-xylo-

hexopyranosyl]loxy]oxacyclotetradecane-2,10-dione.[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Erythromycin Ethylsuccinate is

presented in the table below. These properties are crucial for its formulation, delivery, and

analytical characterization.

Property Value References

Molecular Formula C43H75N0O16

Molecular Weight 862.05 g/mol
White or almost white,

Appearance crystalline powder,
hygroscopic.

Melting Point 219-224 °C

Boiling Point 778.19 °C (rough estimate)
Practically insoluble in water;
freely soluble in acetone,

Solubility anhydrous ethanol, and
methanol; slightly soluble in
diethyl ether.
13.09 + 0.70 (Predicted,

pKa Strongest Acidic); 7.87
(Strongest Basic)
Hygroscopic. After

Stability reconstitution, suspensions are

stable for 10 days at 2-8 °C.

Mechanism of Action
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Erythromycin Ethylsuccinate is a bacteriostatic antibiotic that functions by inhibiting protein
synthesis in susceptible bacteria. The active moiety, erythromycin, binds to the 50S subunit of
the bacterial ribosome. This binding interferes with the translocation step of protein synthesis,
preventing the elongation of the polypeptide chain and ultimately halting bacterial growth and
replication.
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Mechanism of Action of Erythromycin
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Synthesis Workflow of Erythromycin Ethylsuccinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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